![molecular formula C19H20BrN3O5S B299288 N-(2-bromophenyl)-N-(2-{2-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylidene]hydrazino}-2-oxoethyl)methanesulfonamide](/img/structure/B299288.png)
N-(2-bromophenyl)-N-(2-{2-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylidene]hydrazino}-2-oxoethyl)methanesulfonamide
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Overview
Description
N-(2-bromophenyl)-N-(2-{2-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylidene]hydrazino}-2-oxoethyl)methanesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical formula, C20H20BrN3O5S, and is commonly referred to as "BPH-715".
Mechanism of Action
The mechanism of action of BPH-715 involves the inhibition of a key enzyme known as carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer cells and is believed to play a critical role in the growth and proliferation of these cells. By inhibiting CAIX, BPH-715 is able to disrupt the metabolic processes that are essential for cancer cell survival, leading to cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, BPH-715 has also been shown to have a number of other biochemical and physiological effects. Studies have shown that BPH-715 can inhibit the growth of bacteria and fungi, suggesting that it may have potential applications as an antimicrobial agent. Additionally, BPH-715 has been shown to have anti-inflammatory activity, which may make it useful for the treatment of inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BPH-715 in lab experiments is its high potency and specificity for CAIX. This makes it a valuable tool for studying the role of CAIX in cancer and other diseases. However, BPH-715 is also highly toxic and requires careful handling and disposal. Additionally, its high potency may make it difficult to use in certain types of experiments where lower concentrations of the compound are required.
Future Directions
There are a number of future directions for research involving BPH-715. One area of interest is the development of new derivatives of the compound that may have improved potency and selectivity for CAIX. Additionally, further studies are needed to fully understand the mechanism of action of BPH-715 and its potential applications in the treatment of cancer and other diseases. Finally, more research is needed to explore the potential antimicrobial and anti-inflammatory properties of BPH-715 and its derivatives.
Synthesis Methods
The synthesis of BPH-715 involves a series of chemical reactions that have been optimized over time to produce high yields of the compound. One of the most common methods for synthesizing BPH-715 involves the reaction of 2-bromobenzaldehyde with 2-(2-aminoethyl)-1,4-benzodioxane-6-carbaldehyde in the presence of a catalyst, followed by the addition of methanesulfonyl chloride to form the final product.
Scientific Research Applications
BPH-715 has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of BPH-715 as a potential therapeutic agent for the treatment of cancer. Studies have shown that BPH-715 has potent anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer.
properties
Molecular Formula |
C19H20BrN3O5S |
---|---|
Molecular Weight |
482.3 g/mol |
IUPAC Name |
2-(2-bromo-N-methylsulfonylanilino)-N-[(E)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylideneamino]acetamide |
InChI |
InChI=1S/C19H20BrN3O5S/c1-13(14-7-8-17-18(11-14)28-10-9-27-17)21-22-19(24)12-23(29(2,25)26)16-6-4-3-5-15(16)20/h3-8,11H,9-10,12H2,1-2H3,(H,22,24)/b21-13+ |
InChI Key |
RVOJYYHWQFXVJS-FYJGNVAPSA-N |
Isomeric SMILES |
C/C(=N\NC(=O)CN(C1=CC=CC=C1Br)S(=O)(=O)C)/C2=CC3=C(C=C2)OCCO3 |
SMILES |
CC(=NNC(=O)CN(C1=CC=CC=C1Br)S(=O)(=O)C)C2=CC3=C(C=C2)OCCO3 |
Canonical SMILES |
CC(=NNC(=O)CN(C1=CC=CC=C1Br)S(=O)(=O)C)C2=CC3=C(C=C2)OCCO3 |
Origin of Product |
United States |
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